1-(2-bromopyridin-4-yl)pyrrolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-bromopyridin-4-yl)pyrrolidin-2-one is a chemical compound with the molecular formula C9H9BrN2O . It has a molecular weight of 241.09 . The compound is characterized by a pyrrolidin-2-one group attached to a bromopyridine group .
Synthesis Analysis
The synthesis of compounds similar to this compound often involves the use of pyrrolidine as a building block . Pyrrolidine is a versatile scaffold used in the synthesis of various biologically active compounds . The synthetic strategies often involve ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings .Molecular Structure Analysis
The InChI code for this compound is 1S/C9H9BrN2O/c10-7-3-4-11-8(6-7)12-5-1-2-9(12)13/h3-4,6H,1-2,5H2 . This indicates the presence of a bromopyridine group attached to a pyrrolidin-2-one group.Scientific Research Applications
1-(2-bromopyridin-4-yl)pyrrolidin-2-one has a wide range of applications in scientific research. It is used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used in the synthesis of heterocyclic compounds, such as pyrrolidines and pyrroles. Furthermore, this compound is used in the synthesis of polymers and other materials.
Mechanism of Action
Target of Action
The primary target of 1-(2-bromopyridin-4-yl)pyrrolidin-2-one is the Prolyl-tRNA synthetase (PRS) . PRS is a clinically validated antimalarial target .
Mode of Action
This compound interacts with PRS, inhibiting its function
Biochemical Pathways
The inhibition of PRS affects the protein synthesis pathway in the malaria parasite, Plasmodium . This disruption in protein synthesis leads to the death of the parasite.
Pharmacokinetics
The compound has shown oral efficacy in a humanized murine model of pf malaria , suggesting good bioavailability.
Result of Action
The inhibition of PRS by this compound leads to the death of the malaria parasite, Plasmodium . This makes it a promising starting point for the identification of novel antimalarial prophylactic agents .
Advantages and Limitations for Lab Experiments
1-(2-bromopyridin-4-yl)pyrrolidin-2-one has several advantages when used in laboratory experiments. It is relatively easy to synthesize, and it is relatively stable in the presence of light and air. Furthermore, it is soluble in a variety of solvents, making it easy to use in a variety of reactions. However, this compound can be toxic if inhaled or ingested, and it can cause irritation to the skin, eyes, and respiratory system.
Future Directions
The potential applications of 1-(2-bromopyridin-4-yl)pyrrolidin-2-one are vast, and there are many possible future directions for research. These include further studies into its anti-inflammatory, anti-cancer, and antioxidant properties, as well as its potential uses in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Additionally, further research into its mechanism of action and its potential applications in the synthesis of polymers and other materials could prove beneficial. Finally, further research into its safety and toxicity could help to ensure that it is used safely and responsibly in the laboratory.
Synthesis Methods
The synthesis of 1-(2-bromopyridin-4-yl)pyrrolidin-2-one involves the reaction of 4-methylpyrrolidine-1-one with bromine. The reaction is carried out in an inert atmosphere at a temperature of 0°C to 10°C. The reaction is catalyzed by a Lewis acid, such as aluminum chloride or boron trifluoride. The reaction produces a colorless liquid that is purified by distillation.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-bromopyridin-4-yl)pyrrolidin-2-one involves the reaction of 2-bromopyridine-4-carboxylic acid with N-methylpyrrolidin-2-one in the presence of a coupling agent such as EDCI or DCC. The resulting intermediate is then reduced using a reducing agent such as sodium borohydride to yield the final product.", "Starting Materials": ["2-bromopyridine-4-carboxylic acid", "N-methylpyrrolidin-2-one", "coupling agent (e.g. EDCI or DCC)", "reducing agent (e.g. sodium borohydride)"], "Reaction": ["Step 1: React 2-bromopyridine-4-carboxylic acid with N-methylpyrrolidin-2-one in the presence of a coupling agent (e.g. EDCI or DCC) to yield the intermediate 1-(2-bromopyridin-4-yl)pyrrolidin-2-one carboxylic acid.", "Step 2: Reduce the intermediate using a reducing agent (e.g. sodium borohydride) to yield the final product 1-(2-bromopyridin-4-yl)pyrrolidin-2-one." ] } | |
CAS RN |
1142194-75-9 |
Molecular Formula |
C9H9BrN2O |
Molecular Weight |
241.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.